Cas no 1146290-40-5 (7-bromo-5-(chloromethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran)

• Product Name: 7-bromo-5-(chloromethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran
• CAS No: 1146290-40-5
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 4572636
• PubChem ID: 39869126
• Update Time: 2025-05-20

7-bromo-5-(chloromethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 7-bromo-5-(chloromethyl)-2,2-dimethyl-3H-1-benzofuran
• 7-Bromo-5-(chloromethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran
• C11H12BrClO
• AKOS026727572
• 1146290-40-5
• EN300-43555
• G24765
• 7-bromo-5-(chloromethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran

• Inchi： 1S/C11H12BrClO/c1-11(2)5-8-3-7(6-13)4-9(12)10(8)14-11/h3-4H,5-6H2,1-2H3
• InChI Key： JUWFLUSEUOEQKY-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C(CCl)C=C2CC1(C)C

Computed Properties

• Exact Mass: 273.97601g/mol
• Monoisotopic Mass: 273.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 7-bromo-5-(chloromethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran

Recent Advances in the Study of 7-Bromo-5-(chloromethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran (CAS: 1146290-40-5)

The compound 7-bromo-5-(chloromethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran (CAS: 1146290-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of biologically active molecules. Its bromo and chloromethyl functional groups make it a valuable building block for further chemical modifications, enabling the creation of novel derivatives with enhanced pharmacological properties. Researchers have successfully utilized this compound in the development of kinase inhibitors and other small-molecule therapeutics targeting various diseases, including cancer and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the synthesis of potent PI3K inhibitors. The research team employed a multi-step synthetic route, with 7-bromo-5-(chloromethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran serving as a key intermediate. The resulting inhibitors showed promising activity against several cancer cell lines, with IC50 values in the nanomolar range, suggesting potential applications in oncology drug development.

Another significant advancement comes from recent work in neurodegenerative disease research. A 2024 publication in ACS Chemical Neuroscience reported the use of this compound in the development of neuroprotective agents. The researchers modified the benzofuran core structure to create compounds that showed selective activity against tau protein aggregation, a hallmark of Alzheimer's disease. The chloromethyl group proved particularly valuable for further functionalization, allowing the introduction of various pharmacophores to optimize blood-brain barrier penetration.

The compound's safety profile and pharmacokinetic properties have also been the subject of recent investigations. Studies conducted in 2023-2024 have examined its metabolic stability and potential toxicity using in vitro and in vivo models. While the parent compound shows moderate metabolic stability, its derivatives exhibit improved pharmacokinetic profiles, making them more suitable for therapeutic applications. These findings underscore the importance of structural optimization in developing clinically viable candidates based on this chemical scaffold.

Looking forward, researchers anticipate that 7-bromo-5-(chloromethyl)-2,2-dimethyl-2,3-dihydro-1-benzofuran will continue to play a significant role in medicinal chemistry. Its structural versatility and the growing understanding of its biological activities position it as a valuable tool for drug discovery. Current research directions include exploring its potential in targeted protein degradation strategies and as a component of PROTAC molecules, which could open new avenues for therapeutic intervention in challenging disease targets.